Cas no 1361674-48-7 (2-Fluoro-3-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoro-3-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine
• CAS No: 1361674-48-7
• MF: C₁₂H₄Cl₃F₄N
• MW: 344.519474029541
• CID: 4967841
• Update Time: 2025-06-13

2-Fluoro-3-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F4N/c13-7-2-1-5(9(14)10(7)15)8-6(12(17,18)19)3-4-20-11(8)16/h1-4H
• InChI Key： RCFFNVAZUAABCV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=NC=CC=1C(F)(F)F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 5.7
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-3-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Fluoro-3-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1361674-48-7)

2-Fluoro-3-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1361674-48-7) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. This compound's unique structural features, including a trifluoromethyl group and a trichlorophenyl moiety, contribute to its remarkable chemical properties and broad applicability. Researchers and industry professionals are increasingly exploring its potential due to its enhanced stability, bioactivity, and selective reactivity.

The growing interest in fluorinated compounds like 2-Fluoro-3-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine is driven by their ability to improve the efficacy of crop protection agents and drug formulations. In agrochemical applications, this compound is studied for its potential role in developing next-generation pesticides with lower environmental impact. Meanwhile, in pharmaceuticals, its electron-withdrawing groups make it a valuable building block for active pharmaceutical ingredients (APIs) targeting diseases such as cancer and central nervous system (CNS) disorders.

One of the most frequently asked questions about CAS No. 1361674-48-7 revolves around its synthetic pathways and scalability. Recent advancements in organofluorine chemistry have enabled more efficient synthesis methods, reducing production costs and environmental footprint. Additionally, the compound's structure-activity relationship (SAR) is a hot topic, as researchers aim to optimize its performance in specific applications. For instance, modifications to the pyridine ring or halogen substitutions can significantly alter its binding affinity and metabolic stability.

From an environmental perspective, the persistence and degradation pathways of 2-Fluoro-3-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine are under scrutiny. Regulatory bodies and sustainability advocates emphasize the need for green chemistry approaches to minimize its ecological impact. Innovations such as biodegradable analogs and catalytic degradation techniques are being explored to address these concerns.

In the realm of material science, this compound's thermal stability and electronic properties make it a candidate for advanced polymers and electronic materials. Its incorporation into organic semiconductors or liquid crystal displays (LCDs) could unlock new functionalities in flexible electronics and optoelectronic devices. As industries push for miniaturization and energy efficiency, the demand for such high-performance materials is expected to rise.

For researchers seeking reliable data on CAS No. 1361674-48-7, key parameters include its melting point, solubility, and spectroscopic characteristics. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to verify its purity and structural integrity. Furthermore, computational modeling studies are increasingly used to predict its reactivity and interaction mechanisms with biological targets.

In conclusion, 2-Fluoro-3-(2,3,4-trichlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1361674-48-7) represents a versatile and promising compound with applications spanning agrochemicals, pharmaceuticals, and advanced materials. Its unique chemical architecture and tunable properties position it as a focal point for innovation in multiple industries. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in sustainable chemistry and technology development.